Cas no 111864-05-2 (16-hydroxyiminooctadecanoic acid)
111864-05-2 structure
Product name:16-hydroxyiminooctadecanoic acid
16-hydroxyiminooctadecanoic acid Chemical and Physical Properties
Names and Identifiers
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- 16-hydroxyiminooctadecanoic acid
- DTXSID40763708
- 111864-05-2
- 16-(HYDROXYIMINO)OCTADECANOIC ACID
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- Inchi： InChI=1S/C18H35NO3/c1-2-17(19-22)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(20)21/h22H,2-16H2,1H3,(H,20,21)
- InChI Key： HEFWDTYXJVCBAB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 313.26169398Da
- Monoisotopic Mass: 313.26169398Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.2
- Topological Polar Surface Area: 69.9Ų
16-hydroxyiminooctadecanoic acid Related Literature
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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